5-Bromo-4-cyano-2-fluorobenzene-1-sulfonamide
Overview
Description
Scientific Research Applications
Synthesis and Drug Design
5-Bromo-4-cyano-2-fluorobenzene-1-sulfonamide plays a crucial role in the synthesis of various compounds with potential medical applications. For instance, its derivatives are used in the design and synthesis of thromboxane receptor antagonists, which have implications in cardiovascular diseases and thrombotic disorders (D. C. W. and C. Mason, 1998). Additionally, it has been utilized in creating novel phenoxyalkylamine derivatives, which exhibit alpha-blocking activity, potentially useful in treating conditions like hypertension (S. Sakurai et al., 1990).
Analytical Chemistry
In analytical chemistry, derivatives of this compound have been used for gas-liquid chromatographic studies. These compounds, such as N-dimethylaminomethylene derivatives, demonstrate excellent properties for chromatographic analysis and have been applied in biological studies, including the determination of sulfonamides in biological samples (W. Vandenheuvel & V. F. Gruber, 1975).
Chemical Synthesis and Catalysis
This compound is significant in the field of chemical synthesis and catalysis. For example, its derivatives have been used in the electrochemical fluorination of aromatic compounds, demonstrating its role in facilitating complex chemical reactions (Hirohide Horio et al., 1996). Moreover, it's involved in the creation of novel reagents like 1-bromoethene-1-sulfonyl fluoride, which are significant for the regioselective synthesis of various chemical structures (Jing Leng & Hua-Li Qin, 2018).
Biological and Pharmacological Research
In biological and pharmacological research, derivatives of this compound have been explored for their potential as enzyme inhibitors and antitumor agents. For instance, sulfonamide-derived compounds and their transition metal complexes have been synthesized and evaluated for their antibacterial, antifungal, and cytotoxic activities, showing significant biological effects (Z. Chohan & H. Shad, 2011). Moreover, novel sulfonamide derivatives have been synthesized and tested for their enzyme inhibition potential, indicating their utility in the development of new therapeutic agents (N. Riaz, 2020).
Safety and Hazards
properties
IUPAC Name |
5-bromo-4-cyano-2-fluorobenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrFN2O2S/c8-5-2-7(14(11,12)13)6(9)1-4(5)3-10/h1-2H,(H2,11,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKQADTAPVFLCCI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)S(=O)(=O)N)Br)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrFN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801254432 | |
Record name | Benzenesulfonamide, 5-bromo-4-cyano-2-fluoro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801254432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1803607-02-4 | |
Record name | Benzenesulfonamide, 5-bromo-4-cyano-2-fluoro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1803607-02-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenesulfonamide, 5-bromo-4-cyano-2-fluoro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801254432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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